2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1H-benzimidazole

• IUPAC Name: 2-[[1-(2,4-dimethylphenyl)tetrazol-5-yl]methylsulfanyl]-1H-benzimidazole
• InChI: InChI=1S/C17H16N6S/c1-11-7-8-15(12(2)9-11)23-16(20-21-22-23)10-24-17-18-13-5-3-4-6-14(13)19-17/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: RZGJEHMUEIIQTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=NN=N2)CSC3=NC4=CC=CC=C4N3)C
• Molecular Formula: C17H16N6S
• Molecular Weight: 336.4 g/mol

Description

2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1H-benzimidazole, also known as DMPTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry.

Mechanism of Action

2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1H-benzimidazole exerts its anti-cancer activity by inhibiting the activity of a group of enzymes known as protein kinases, which are involved in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting the activity of these enzymes, this compound can induce cancer cell death, thereby suppressing tumor growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been found to modulate the expression of certain genes and proteins that are involved in various cellular processes, including cell cycle regulation, DNA repair, and apoptosis.

Advantages and Limitations for Lab Experiments

2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1H-benzimidazole offers several advantages for lab experiments, including its high potency and selectivity towards certain enzymes, as well as its ability to induce cancer cell death without affecting normal cells. However, its limited solubility in water and potential toxicity at high doses may pose some limitations for its use in certain experiments.

Future Directions

Future research on 2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1H-benzimidazole could focus on exploring its potential applications in other fields, such as drug discovery, as well as investigating its mechanism of action in greater detail. Additionally, further studies could be conducted to determine the optimal dosage and administration methods for this compound, as well as its potential side effects and toxicity in vivo.

Scientific Research Applications

2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1H-benzimidazole has been extensively studied for its potential applications in medicinal chemistry and biochemistry. In particular, it has been found to exhibit potent anti-cancer activity by inhibiting the activity of certain enzymes that play a crucial role in cancer cell growth and proliferation. This compound has also been shown to possess anti-inflammatory and anti-oxidant properties, making it a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases.